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Compound of Interest

Cyclopentylisopropylamine
Compound Name:

hydrochloride
CAS No.: 1170802-25-1
Cat. No.: B3417893

Get Quote

Executive Summary & Chemical Profile

Cyclopentylisopropylamine HCI (CAS: 52703-17-0) is a secondary amine building block
distinguished by its significant steric bulk and high lipophilicity.[1][2][3] In medicinal chemistry,
this moiety is frequently employed to fill hydrophobic pockets within target proteins (e.g.,
GPCRs, Kinases) or to improve the blood-brain barrier (BBB) permeability of lead compounds
by masking polar functionality.[1][2][3]

Unlike simple dialkylamines, the combination of the cyclopentyl ring (flexible, lipophilic) and the
isopropy! group (branched, rigid) creates a unique "molecular grease" element that resists
metabolic dealkylation better than linear chains.[1][2][3]

Chemical Specifications
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Property Specification

IUPAC Name N-(Propan-2-yl)cyclopentanamine hydrochloride
Structure Cyclopentyl-NH-Isopropyl[1][2][3][4] - HCI
Molecular Formula CsH17N[1][2][3][5][6] - HCI

Molecular Weight 163.69 g/mol

Appearance White to off-white crystalline solid

High: Water, Methanol, Ethanol.[1][2][3] Low:

Solubility
DCM, Hexanes (as salt).[1][2][3]

~10.5-11.0 (Est.[1][2][3] based on secondary

pKa (Conj. Acid) ]
amines)

Moderate; store under desiccated conditions.[1]

Hygroscopicity
[21[3]

Handling & Stability Protocols
Storage & Safety

e Hygroscopicity: The HCI salt is prone to absorbing atmospheric moisture, which can lead to
clumping and weighing errors.[1][2][3] Protocol: Store in a tightly sealed container at room
temperature (15-25°C). For GMP applications, store in a desiccator.[1][2][3]

e Odor: The free base (generated in situ) has a pervasive, amine-like fishy odor.[1][2][3]
Requirement: All manipulations involving base treatment must occur in a fume hood.[1][2][3]

 Stability: Stable under standard conditions.[1][2][3] Avoid strong oxidizing agents.[1][2][3][7]

Pre-Reaction Preparation: "Free-Basing" Strategy

Many catalytic cycles (e.g., Buchwald-Hartwig) or nucleophilic substitutions require the free
amine.[1][2][3] While the HCI salt is stable for storage, it must often be neutralized in situ or
pre-neutralized.[1][2][3]
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Method A: In-Situ Neutralization (Recommended for SNAr/Amide Coupling) Add an excess of
organic base (e.g., 3.0 equiv DIEA or TEA) directly to the reaction mixture.[1][2][3]

e Pros: One-pot, minimizes odor exposure.[1][2][3]

e Cons: Generates amine hydrochloride salts (DIEA[1][2][3]-HCI) which may precipitate and
complicate flow chemistry.[1][2][3]

Method B: Extractive Isolation (Recommended for sensitive metal catalysis)[1][2]
e Dissolve the HCl salt in 1M NaOH (aq).[1][2][3]
o Extract 3x with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).[1][2][3]

e Dry organics over Na2SOa4 and concentrate carefully (Free base is volatile; boiling point
approx. 140-150°C, but can co-evaporate).[1][2][3]

Synthetic Utility & Reaction Workflows

This intermediate is primarily used in three reaction classes. Due to the steric hindrance of the
adjacent isopropyl and cyclopentyl groups, reaction rates are often slower than with
diethylamine or pyrrolidine.[1][2][3]

Workflow Visualization

Pathway A: Lipophilic Amide
R-COOH
* (HATU) Amide Coupling (GPCR Ligands)
+ Ar-
Pathway B: Amino-Heterocycle
SNAr (Subst.) (Kinase Inhibitors)
Pathway C: Tertiary Amine
Reductive Amination (Solubility Modifiers)

Free Amine
(Reactive Species)

Cyclopentylisopropylamine Neutralization Base Treatment
HCI Salt (DIEA or NaOH)

Click to download full resolution via product page

Caption: Synthetic divergence of Cyclopentylisopropylamine HCI into major pharmaceutical

classes.
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Detailed Experimental Protocols
Protocol A: Nucleophilic Aromatic Substitution (SNATr)

Application: Synthesis of Kinase Inhibitor Scaffolds (e.g., Pyrimidine/Pyridine derivatives).
Rationale:[1][2][8] The steric bulk of this amine reduces the likelihood of over-alkylation, but
requires thermal energy to overcome the barrier of attacking the electrophile.[1][2][3]

Reagents:

o Substrate: 4-Chloropyrimidine derivative (1.0 equiv)[1][2][3]
e Amine: Cyclopentylisopropylamine HCI (1.2 equiv)[1][2]

o Base: Diisopropylethylamine (DIEA) (3.0 equiv)[1][2]

e Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO.[1][2][3]

Step-by-Step:

Charge: To a reaction vial, add the 4-chloropyrimidine substrate (1.0 mmol) and
Cyclopentylisopropylamine HCI (197 mg, 1.2 mmol).

e Solvate: Add NMP (3 mL). Stir to suspend.

o Activate: Add DIEA (0.52 mL, 3.0 mmol). The mixture may warm slightly as the HCl is
neutralized.[1][2][3]

o Reaction: Heat the block to 100°C for 12—-16 hours.

o Note: Lower temperatures (60°C) often result in incomplete conversion due to the steric
hindrance of the isopropyl group.[1][2][3]

e Monitor: Check LCMS. Look for the mass shift M+ [Substrate - Cl + 126].[1][2][3]

o Workup: Dilute with Ethyl Acetate (30 mL). Wash with water (2 x 20 mL) and brine (1 x 20
mL) to remove NMP and excess amine salts.[1][2][3]

 Purification: Flash chromatography (Hexane/EtOAcC).
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Protocol B: Sterically Hindered Amide Coupling

Application: Attaching the amine to a carboxylic acid core. Challenge:[1][2][3] Standard
EDC/HOBLt conditions often fail due to the steric bulk of the secondary amine.[1][2][3] High-
activity coupling reagents are required.[1][2][3]

Reagents:

Carboxylic Acid Substrate (1.0 equiv)[1][2][3]

Amine: Cyclopentylisopropylamine HCI (1.2 equiv)[1][2]

Coupling Agent: HATU (1.2 equiv) or T3P (Propylphosphonic anhydride).[1][2][3]

Base: DIEA (3.5 equiv)[1][2][3]

Solvent: DMF (dry).[1][2][3]
Step-by-Step:

 Activation: Dissolve the Carboxylic Acid (1.0 mmol) in DMF (5 mL). Add DIEA (0.61 mL, 3.5
mmol).

e Add Coupling Agent: Add HATU (456 mg, 1.2 mmol). Stir for 5 minutes at Room Temp (RT)
to form the activated ester.

o Critical: Do not skip this pre-activation time.[1][2][3]
e Amine Addition: Add Cyclopentylisopropylamine HCI (197 mg, 1.2 mmol) in one portion.
e Reaction: Stir at RT for 4-16 hours.

o Troubleshooting: If conversion is <50% after 4 hours, heat to 50°C. The "cone angle" of
the isopropyl/cyclopentyl amine can block the nucleophilic attack on the carbonyl.[1][2][3]

Quench: Add Saturated NaHCOs (aq). Extract with EtOAc.[1][2][3]

Troubleshooting & Critical Parameters
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Issue Root Cause Corrective Action

Increase temperature to
) o >100°C; Switch solvent to
Low Conversion (SNAr) Steric Hindrance
NMP or Sulfolane to allow

higher temps.

Switch from EDC/HOBt to
) ) o HATU or T3P.[1][2][3] Use
Incomplete Coupling (Amide) Poor Nucleophilicity o
Pyridine as solvent for acyl

chloride couplings.[1][2][3]

The HCI salt + DIEA forms a
sticky salt.[1][2][3] Ensure
o ) sufficient solvent volume (at
"Gummy" Precipitate Salt Formation
least 10 volumes) to keep salts

suspended or dissolved.[1][2]

[3]

At very high temps (>140°C),
the isopropyl group can

Impurity Formation Elimination undergo Hofmann-like
elimination.[1][2][3] Keep T <
130°C.
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Development, 20(2), 140-177.[1][2][3] (Protocol basis for sterically hindered amines).[1][2][3]
* Vertex Al Search.Grounding verification for CAS 52703-17-0 and chemical identity. (Verified
via search results 1.2, 1.10, 1.12).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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